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For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 16:1 Cholesteryl ester-d7, a
deuterated lipid standard essential for quantitative analysis in lipidomics research. It details the
molecule's structure, chemical properties, and its primary application as an internal standard in
mass spectrometry-based workflows.

Core Compound Identification and Properties

16:1 Cholesteryl ester-d7 is the deuterated analogue of cholesteryl palmitoleate, a naturally
occurring cholesteryl ester. The "16:1" designation specifies the fatty acid component,
palmitoleic acid, which contains 16 carbon atoms and one double bond. The "-d7" signifies the
incorporation of seven deuterium atoms onto the tail of the cholesterol backbone, providing a
distinct mass shift for isotopic differentiation from its endogenous counterpatrt.

Quantitative Data Summary

The key chemical and physical properties of 16:1 Cholesteryl ester-d7 are summarized in the
table below for easy reference.
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Property Value Reference(s)
Synonym Cholesteryl-d7 palmitoleate [1]

Molecular Formula Ca3He7D702 [2][3]

CAS Number 1416275-33-6 [21[3]
Molecular Weight 630.09 [21[3114]

Exact Mass 629.61 [2]

Purity >99% [2]

Stability Stable for at least 1 year [2]

Storage Temperature -20°C [1][2]

Chemical Structure and Logic

The molecule is an ester formed through the condensation of a deuterated cholesterol
molecule and a palmitoleic acid molecule. The deuterium labeling is specifically on the C-25, C-
26, and C-27 positions of the cholesterol side chain, which is a stable location that prevents
isotopic exchange under typical experimental conditions.
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Caption: Logical composition of 16:1 Cholesteryl ester-d7.
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Application in Quantitative Lipidomics

The primary and critical application of 16:1 Cholesteryl ester-d7 is its use as an internal
standard (IS) for the precise quantification of endogenous cholesteryl palmitoleate in biological
samples using mass spectrometry (MS).[4] Stable isotope-labeled standards are the gold
standard in quantitative MS because they co-elute chromatographically with the analyte of
interest and exhibit nearly identical ionization efficiency, allowing them to correct for variations
in sample extraction, processing, and instrument response.

Experimental Protocols for Quantification

The use of 16:1 Cholesteryl ester-d7 is integral to liquid chromatography-tandem mass
spectrometry (LC-MS/MS) workflows for lipid analysis. A generalized protocol is outlined below,
based on established methodologies.[5][6][7][8]

General Experimental Workflow

The quantification of cholesteryl esters using a deuterated internal standard follows a well-
defined workflow from sample preparation to data analysis.
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Sample Preparation

Biological Sample
(Serum, Cells, Tissue)

Spike with known amount of
16:1 Cholesteryl ester-d7
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(e.g., Bligh & Dyer, MTBE)

Reverse-Phase Liquid
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l

Tandem Mass Spectrometry
(ESI-MS/MS)

Detection of Precursor/Product lons
Analyte (m/z 623 -> 369)
Standard (m/z 630 -> 376)

Data Pr$cessing

Calculate Peak Area Ratio
(Endogenous Analyte / d7-Standard)

l

Absolute Quantification
(using calibration curve)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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